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Compound of Interest

Compound Name: Methyl Octanoate

Cat. No.: B045779

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This document provides essential, immediate safety and logistical information for
the proper disposal of methyl octanoate, a common laboratory reagent.

Immediate Safety and Handling

Methyl octanoate is a combustible liquid that may be harmful if swallowed and can be toxic to
aquatic life with long-lasting effects.[1][2] Adherence to proper safety protocols is crucial.

Personal Protective Equipment (PPE):

» Hand Protection: Wear protective gloves.[3]

o Eye Protection: Use safety goggles with side-shields.[1]

o Skin and Body Protection: Don impervious clothing, such as a lab coat.[1]

» Respiratory Protection: Ensure adequate ventilation.[1][3] In case of insufficient ventilation, a
suitable respirator may be required.

First Aid Measures:

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[4][5]
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» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[4][5]
e Inhalation: Move to fresh air.[2][4]

 Ingestion: Rinse mouth with water and drink plenty of water afterwards.[4][5] Do not induce
vomiting.[2]

Spill Response Protocol

In the event of a methyl octanoate spill, follow these steps to ensure safety and proper
cleanup:

o Eliminate Ignition Sources: As a combustible liquid, all nearby heat, sparks, and open flames
must be removed.[3][5]

o Ensure Ventilation: Maintain adequate ventilation in the spill area.[3]

» Containment: Prevent the spill from spreading and from entering drains or waterways.[1][2]

[3]

» Absorption: Absorb the spill with an inert, non-combustible material such as diatomite, sand,
or earth.[1][6]

o Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for disposal.[6]

Disposal Procedures

The cardinal rule for the disposal of methyl octanoate is to avoid release into the environment.
[1][2][3] It should not be poured down the drain or disposed of with regular trash.[5]

Step-by-Step Disposal Guide:

» Waste Classification: Methyl octanoate should be classified as a hazardous waste.[7]
Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations for complete and accurate classification.[5][7]

e Containerization:
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o Collect waste methyl octanoate in a designated, compatible, and properly labeled
container.

o The container must be kept closed except when adding waste.[8]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from heat
and ignition sources.[5]

o Arrange for Pickup: Contact a licensed hazardous waste disposal company or your
institution's environmental health and safety (EHS) office to arrange for pickup and disposal.

[1]
Disposal of Empty Containers:

o Triple Rinsing: An empty container that held methyl octanoate should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[9]

» Disposal: After triple rinsing and ensuring the container is free of residues, it can be disposed
of as regular trash after defacing the label.[9][10]

Quantitative Data for Methyl Octanoate

Property Value

CAS Number 111-11-5

Molecular Formula C9H1802
Appearance Colorless Liquid[4][5]
Odor Sweet[4][5]

Boiling Point 79°C/174.2 °F
Flash Point 73 °C/163.4 °F[4][5]
Specific Gravity 0.878

Vapor Density 5.46

Methyl Octanoate Disposal Workflow
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The following diagram outlines the decision-making process for the proper disposal of methyl
octanoate in a laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of methyl octanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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